Cas no 16358-93-3 (Benzoic acid, 4-(1-oxobutoxy)-)

• Product Name: Benzoic acid, 4-(1-oxobutoxy)-
• CAS No: 16358-93-3
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 1346983
• PubChem ID: 23223809
• Update Time: 2025-04-20

Benzoic acid, 4-(1-oxobutoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-oxobutoxy)-
• 16358-93-3
• DTXSID401310507
• SCHEMBL6562062
• 4-(1-Oxobutoxy)benzoic acid

• Inchi： 1S/C11H12O4/c1-2-3-10(12)15-9-6-4-8(5-7-9)11(13)14/h4-7H,2-3H2,1H3,(H,13,14)
• InChI Key： AFWLZUDFOYMCBF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)C(CCC)=O

Computed Properties

• Exact Mass: 208.07356
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters